Cas no 2549002-09-5 (2-cyclopropyl-4-ethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 2-cyclopropyl-4-ethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2549002-09-5
• MF: C₁₉H₂₃N₇
• MW: 349.432822465897
• CID: 5313132
• PubChem ID: 154829216
• Update Time: 2025-10-28

2-cyclopropyl-4-ethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6788-1003
• 2-cyclopropyl-4-ethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• 2549002-09-5
• AKOS040729494
• 4-[4-(2-Cyclopropyl-6-ethyl-4-pyrimidinyl)-1-piperazinyl]-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C19H23N7/c1-2-14-11-16(24-17(23-14)13-3-4-13)25-7-9-26(10-8-25)19-15-5-6-20-18(15)21-12-22-19/h5-6,11-13H,2-4,7-10H2,1H3,(H,20,21,22)
• InChI Key： HMPNCWVDVWKBAJ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3C=C(CC)N=C(C4CC4)N=3)CC2)=C2C=CNC2=N1

Computed Properties

• Exact Mass: 349.20149376g/mol
• Monoisotopic Mass: 349.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.85±0.50(Predicted)

Additional information on 2-cyclopropyl-4-ethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

2-Cyclopropyl-4-Ethyl-6-(4-{7H-Pyrrolo[2,3-d]Pyrimidin-4-yl}Piperazin-1-yl)Pyrimidine: A Comprehensive Overview

2-Cyclopropyl-4-Ethyl-6-(4-{7H-Pyrrolo[2,3-d]Pyrimidin-4-yl}Piperazin-1-yl)Pyrimidine, also known by its CAS number CAS No. 2549002-09-5, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of various diseases, particularly those involving complex cellular pathways.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central scaffold. Attached to this pyrimidine ring are several substituents, including a cyclopropyl group, an ethyl group, and a piperazine moiety. The piperazine ring is further substituted with a 7H-pyrrolo[2,3-d]pyrimidine group, which introduces additional complexity and functionality to the molecule. This intricate architecture allows for diverse interactions with biological targets, making it a valuable candidate for drug development.

Recent research has focused on understanding the synthesis and optimization of this compound. Scientists have employed advanced synthetic techniques, such as multi-component reactions and microwave-assisted synthesis, to streamline the production process. These methods not only enhance the efficiency of synthesis but also improve the overall purity of the compound, which is crucial for its application in preclinical studies.

In terms of pharmacological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. For instance, studies have shown that it exhibits potent inhibitory activity against certain kinases and enzymes involved in disease progression. This selectivity is attributed to the precise arrangement of functional groups within its structure, which allows for optimal binding to target proteins.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preclinical data suggest that it may inhibit the growth of various cancer cell lines by modulating key signaling pathways. Additionally, it has shown promise in models of neurodegenerative diseases, where it may protect against neuronal damage by reducing oxidative stress and inflammation.

The development of this compound has also been supported by cutting-edge computational tools. Researchers have utilized molecular docking simulations and machine learning algorithms to predict its binding affinity and optimize its pharmacokinetic properties. These computational approaches have significantly accelerated the drug discovery process and provided valuable insights into its mechanism of action.

In conclusion, 2-Cyclopropyl-4-Ethyl-6-(4-{7H-Pyrrolo[2,3-d]Pyrimidin-4-yl}Piperazin-1-yl)Pyrimidine represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising pharmacological profile, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.